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Compound of Interest

Compound Name: 4-Chloro-3-cyanopyridine

cat. No.: B120827

Technical Guide: 4-Chloro-3-cyanopyridine

To: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Core Properties of 4-Chloro-3-cyanopyridine

Introduction

This technical guide provides a summary of the available scientific information for 4-Chloro-3-
cyanopyridine (also known as 4-chloronicotinonitrile). This compound is a substituted pyridine
derivative and serves as a valuable intermediate in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical sectors.[1][2] Its utility stems from the
reactive nature of the chlorine and cyano functional groups, which allow for a variety of
chemical modifications.[1] This document outlines the known chemical and physical properties
and a documented synthesis protocol.

It is important to note that a thorough search of scientific literature and crystallographic
databases, including the Cambridge Crystallographic Data Centre (CCDC), did not yield a
publicly available experimental crystal structure for 4-Chloro-3-cyanopyridine. Therefore,
quantitative crystallographic data such as unit cell parameters, space group, and atomic
coordinates are not available at this time. The absence of a primary research article detailing
the crystal structure also means that there are no cited key experiments or signaling pathways
directly related to its solid-state structure to report.

Chemical and Physical Properties
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4-Chloro-3-cyanopyridine is a white to off-white crystalline solid at room temperature.[1] A
summary of its key physical and chemical properties is presented in the table below.

Property Value Source
Molecular Formula CeH3CIN2 [31[4]
Molecular Weight 138.55 g/mol [3114]
CAS Number 89284-61-7 [3][4]
Melting Point 86 °C [4]
Boiling Point 243.5 °C at 760 mmHg [4]
Density 1.3 glcm3 [4]

Synthesis Protocol

A common method for the synthesis of 4-Chloro-3-cyanopyridine involves the dehydration of
4-chloropyridine-3-carboxamide. The following experimental protocol is based on a reported
synthetic route.

Synthesis of 4-Chloro-3-cyanopyridine from 4-
Chloropyridine-3-carboxamide

e Reactants:
o 4-Chloropyridine-3-carboxamide
o Triethylamine
o Phosphoryl trichloride
o Tetrahydrofuran (THF)
o Dichloromethane (CH2Cl2)

o Silica gel
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e Procedure:
o Suspend 4-chloronicotinamide (1 equivalent) in cold (0 °C) THF.
o Add triethylamine (8 equivalents) to the suspension.
o Slowly add phosphoryl trichloride (1 equivalent) to the reaction mixture.
o Allow the reaction mixture to stir for 3 hours while warming to room temperature.

o Add silica gel to the reaction mixture and concentrate it, ensuring the bath temperature
remains around 35 °C.

o Dry load the residue onto a chromatography column.
o Elute the product with 100% dichloromethane to yield 4-Chloro-3-cyanopyridine.

Logical Workflow for Synthesis

The synthesis of 4-Chloro-3-cyanopyridine can be represented as a straightforward chemical
transformation. The logical workflow for the synthesis process is outlined below.
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Synthesis workflow for 4-Chloro-3-cyanopyridine.

Conclusion

While 4-Chloro-3-cyanopyridine is a commercially available and synthetically important
compound, its detailed solid-state structure has not been publicly documented. The information
provided in this guide, including its chemical and physical properties and a reliable synthesis
protocol, is intended to be a useful resource for researchers, scientists, and drug development
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professionals. Further experimental work, specifically single-crystal X-ray diffraction, would be
required to fully characterize the crystal structure of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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